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Compound of Interest

Compound Name: 2-Ethylbutyl carbonochloridate

Cat. No.: B570733 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential storage and handling conditions for

2-Ethylbutyl carbonochloridate (CAS No. 58906-64-2), a reactive chemical intermediate.

Adherence to these guidelines is critical to ensure the compound's stability, prevent

degradation, and maintain a safe laboratory environment.

Core Storage Conditions
Proper storage of 2-Ethylbutyl carbonochloridate is paramount to preserving its chemical

integrity. The recommended conditions are summarized below.

Quantitative Storage Parameters
Parameter Recommended Condition Source(s)

Storage Temperature 2-8°C [1][2][3][4]

Atmosphere
Inert gas (e.g., Nitrogen,

Argon)
[2][3][4]

Light Exposure Keep in a dark place [1]
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Given the reactive nature of 2-Ethylbutyl carbonochloridate as a chloroformate, which are a

class of acyl chlorides, specific handling protocols must be followed. These compounds are

sensitive to moisture and can react with a variety of nucleophiles.

Personal Protective Equipment (PPE)
A comprehensive assessment of hazards should be conducted before handling. The minimum

required PPE includes:

Eye Protection: Chemical safety goggles that meet ANSI Z87.1 standards are mandatory. A

face shield should be worn in situations with a higher risk of splashing.

Hand Protection: Chemical-resistant gloves are required. Due to the reactivity of

chloroformates, it is crucial to select gloves with low permeability to this specific chemical

class. Disposable nitrile gloves may offer limited protection for incidental contact, but for

prolonged handling, more robust gloves should be considered. Always consult the glove

manufacturer's compatibility charts.

Body Protection: A flame-resistant lab coat, fully buttoned, is required. Long pants and

closed-toe shoes are also mandatory. For larger quantities, a chemical-resistant apron is

recommended.

Handling Protocol
Work Area: All manipulations of 2-Ethylbutyl carbonochloridate should be performed within

a certified chemical fume hood to minimize inhalation exposure to its potentially toxic and

corrosive vapors.[5] The work area should be clean and free of incompatible materials,

especially water, alcohols, and strong bases.

Inert Atmosphere: Due to its moisture sensitivity, handling under an inert atmosphere (e.g.,

nitrogen or argon) is recommended, particularly for reactions and transfers. This can be

achieved using a glove box or standard Schlenk line techniques.

Dispensing: Use clean, dry glassware and syringes for transferring the liquid. Never return

any unused chemical to the original container to avoid contamination.
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Quenching and Neutralization: Spills or residual amounts in reaction vessels should be

quenched cautiously. A common method for neutralizing acyl chlorides is the slow addition of

an alcohol (like isopropanol or methanol) to form a less reactive ester, or careful addition to a

large excess of water.[6] The process is exothermic and may release HCl gas, requiring it to

be performed in a fume hood.

Storage Protocol
Container: Store 2-Ethylbutyl carbonochloridate in its original, tightly sealed container.

Ensure the container's integrity is not compromised.

Location: The designated storage location must be a refrigerator or cold room that maintains

a temperature between 2-8°C.[1][2][3][4] This area should be well-ventilated and designated

for reactive and hazardous chemicals.

Segregation: Store 2-Ethylbutyl carbonochloridate away from incompatible materials such

as strong oxidizing agents, acids, bases, alcohols, and especially water and moisture.[3][7]

Secondary containment should be used to prevent accidental mixing with other chemicals.

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and

all relevant hazard pictograms and statements.

Logical Workflow for Storage and Stability
The following diagram illustrates the relationship between proper storage conditions and the

resulting stability and safety of 2-Ethylbutyl carbonochloridate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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